Cas no 16436-00-3 (Octyl 3-Oxobutanoate)

• Product Name: Octyl 3-Oxobutanoate
• CAS No: 16436-00-3
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 236868
• Update Time: 2025-04-19

Octyl 3-Oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoicacid, 3-oxo-, octyl ester
• N-OCTYL ACETOACETATE
• Octyl 3-oxobutanoate
• <i>n<
• Acetoacetic Acid n-Octyl Ester
• i>-Octyl Acetoacetate
• Einecs 240-491-0
• octyl acetoacetate
• LABOTEST-BB LTBB001310
• Acetoaceticacidoctylester
• 3-Oxobutanoic acid octyl ester
• Octyl 3-Oxobutanoate

• Inchi： 1S/C12H22O3/c1-3-4-5-6-7-8-9-15-12(14)10-11(2)13/h3-10H2,1-2H3
• InChI Key： IKYDDBGYKFPTGF-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CCCCCCCC

Computed Properties

• Exact Mass: 214.15700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0,94 g/cm3
• Boiling Point: 198°C/150mmHg(lit.)
• Refractive Index: 1.4380-1.4420
• PSA: 43.37000
• LogP: 2.86920
• Solubility: Not determined

Octyl 3-Oxobutanoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone